Cas no 118867-99-5 ((3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one)

118867-99-5 structure
Product name:(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- (3S,7aR)-3-phenyl-1,7a-dihydro-5H-pyrrolo[1,2-c][1,3]oxazol-5-one
- LogP
- (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
- (3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
- (3s,7ar)-3-phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
- rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
- (3S,7aR)-3-phenyl-3,7a-dihydro-1H-pyrrolo[1,2-c][1,3]oxazol-5-one
- EN300-6480854
- 118867-99-5
- (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
- EN300-1708894
- SCHEMBL4101593
- (3S,7aR)-3-Phenyl-1,7a-dihydropyrrolo[1,2-c]oxazol-5(3H)-one
-
- Inchi: InChI=1S/C12H11NO2/c14-11-7-6-10-8-15-12(13(10)11)9-4-2-1-3-5-9/h1-7,10,12H,8H2/t10-,12+/m1/s1
- InChI Key: GYAPIMIROZBAGG-PWSUYJOCSA-N
- SMILES: C1C2C=CC(=O)N2C(O1)C3=CC=CC=C3
Computed Properties
- Exact Mass: 201.078978594g/mol
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.5Ų
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM413659-250mg |
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one |
118867-99-5 | 95%+ | 250mg |
$*** | 2023-04-03 | |
Enamine | EN300-1708894-0.1g |
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 0.1g |
$505.0 | 2023-09-20 | |
Enamine | EN300-1708894-1.0g |
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 1.0g |
$1458.0 | 2023-07-10 | |
Enamine | EN300-6480854-0.1g |
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 0.1g |
$470.0 | 2023-07-10 | |
Enamine | EN300-6480854-0.25g |
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 0.25g |
$672.0 | 2023-07-10 | |
Enamine | EN300-6480854-0.5g |
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 0.5g |
$1058.0 | 2023-07-10 | |
Enamine | EN300-6480854-1.0g |
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 1.0g |
$1357.0 | 2023-07-10 | |
Enamine | EN300-1708894-0.5g |
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one |
118867-99-5 | 95% | 0.5g |
$1136.0 | 2023-09-20 | |
Aaron | AR00JQ4C-1g |
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one |
118867-99-5 | 95% | 1g |
$2030.00 | 2025-02-28 | |
Aaron | AR00JQ4C-50mg |
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one |
118867-99-5 | 95% | 50mg |
$490.00 | 2025-02-28 |
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Related Literature
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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R. Linguerri,M. Hochlaf,M.-C. Bacchus-Montabonel,M. Desouter-Lecomte Phys. Chem. Chem. Phys., 2013,15, 824-831
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Yinan Dong,Bai Xu,Haiyu Hu,Jiashu Yang,Fengyu Li,Jian Gong,Zhongfang Chen Phys. Chem. Chem. Phys., 2021,23, 12958-12967
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